Cas no 74884-81-4 (Methyl 3-(2-Aminoethyl)-1H-indole-5-carboxylate Hydrochloride)

• Product Name: Methyl 3-(2-Aminoethyl)-1H-indole-5-carboxylate Hydrochloride
• CAS No: 74884-81-4
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• MDL: MFCD01321110
• CID: 4716702
• PubChem ID: 24721593
• Update Time: 2025-04-23

Methyl 3-(2-Aminoethyl)-1H-indole-5-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Carbomethoxytryptamine hydrochloride
• JRHSOIWSRFNNOW-UHFFFAOYSA-N
• methyl 3-(2-aminoethyl)-1h-indole-5-carboxylate hcl
• Methyl 3-(2-aminoethyl)-1H-indole-5-carboxylate hydrochloride
• 3-(2-Aminoethyl)-1H-indole-5-carboxylic acid, methyl ester, hydrochloride
• methyl 3-(2-aminoethyl)-1H-indole-5-carboxylate;hydrochloride
• MFCD01321110
• 5-Carbomethoxytryptaminehydrochloride
• AKOS037643968
• CS-0163663
• 5-Carbomethoxytryptamine HCl
• 74884-81-4
• AS-43445
• Methyl 3-(2-Aminoethyl)-1H-indole-5-carboxylate Hydrochloride

• MDL： MFCD01321110
• Inchi： 1S/C12H14N2O2.ClH/c1-16-12(15)8-2-3-11-10(6-8)9(4-5-13)7-14-11;/h2-3,6-7,14H,4-5,13H2,1H3;1H
• InChI Key： JRHSOIWSRFNNOW-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC2=C(C=1)C(=CN2)CCN)=O

Computed Properties

• Exact Mass: 254.0822054g/mol
• Monoisotopic Mass: 254.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.1

Additional information on Methyl 3-(2-Aminoethyl)-1H-indole-5-carboxylate Hydrochloride

Introduction to 5-Carbomethoxytryptamine Hydrochloride (CAS No. 74884-81-4)

5-Carbomethoxytryptamine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 74884-81-4, is a significant compound in the field of pharmaceutical chemistry and neurobiology. This compound belongs to the tryptamine class, which is renowned for its structural similarity to serotonin, a key neurotransmitter in the human brain. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a subject of extensive research.

The molecular structure of 5-Carbomethoxytryptamine hydrochloride features an indole ring system with a methoxy group at the 5-position and an amine group at the 3-position, further substituted with a carbomethoxy moiety. This unique arrangement contributes to its pharmacological properties, which have garnered interest from researchers exploring potential therapeutic applications. The compound’s ability to interact with various serotonin receptors has positioned it as a candidate for studying neuropharmacological mechanisms.

In recent years, 5-Carbomethoxytryptamine hydrochloride has been the focus of several studies investigating its role in modulating neural pathways associated with mood regulation, pain perception, and cognitive functions. Research indicates that this compound may exhibit serotonergic activity, influencing neurotransmitter release and receptor binding. Such findings are particularly relevant in the context of developing novel treatments for neurological and psychiatric disorders where serotonin dysregulation is implicated.

One of the most compelling aspects of 5-Carbomethoxytryptamine hydrochloride is its potential as a precursor in the synthesis of more complex pharmacological agents. Its structural framework allows for modifications that could enhance specificity or efficacy, making it a versatile building block in drug discovery programs. Additionally, the compound’s stability and solubility characteristics make it suitable for both laboratory-scale investigations and potential clinical trials.

The latest advancements in analytical chemistry have enabled more precise characterization of 5-Carbomethoxytryptamine hydrochloride, including its spectroscopic properties and interaction dynamics with biological targets. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have provided detailed insights into its molecular behavior. These methodologies are crucial for understanding how the compound functions at the molecular level and for optimizing its pharmacological profile.

From a synthetic chemistry perspective, 5-Carbomethoxytryptamine hydrochloride exemplifies the elegance of indole derivatives in medicinal chemistry. The synthesis pathways developed for this compound often involve multi-step organic transformations that highlight the versatility of functional group interconversions. Such synthetic strategies not only contribute to the availability of the compound for research purposes but also serve as educational tools for training future chemists in complex organic synthesis.

The pharmacological significance of 5-Carbomethoxytryptamine hydrochloride extends beyond basic research; it has implications for understanding drug metabolism and transport mechanisms. Studies on its absorption, distribution, metabolism, and excretion (ADME) properties are essential for evaluating its potential as a therapeutic agent. These studies often involve in vitro assays and animal models, providing a comprehensive assessment of how the compound behaves within biological systems.

As interest in neuroactive compounds grows, 5-Carbomethoxytryptamine hydrochloride continues to be studied for its potential applications in managing conditions related to neurotransmitter imbalances. Researcher collaborations across academia and industry are exploring its efficacy in preclinical models, with hopes of translating these findings into clinical trials. The compound’s unique chemical properties make it an attractive candidate for further investigation into serotonergic modulation therapies.

The regulatory landscape surrounding 5-Carbomethoxytryptamine hydrochloride emphasizes the importance of rigorous safety and efficacy testing before any therapeutic use can be considered. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards required for research applications. This adherence to regulatory guidelines is critical for maintaining integrity throughout drug development pipelines.

In summary, 5-Carbomethoxytryptamine hydrochloride (CAS No. 74884-81-4) represents a significant area of research within pharmaceutical chemistry and neurobiology. Its structural features, pharmacological potential, and synthetic utility make it a valuable compound for both academic investigations and industrial applications. As scientific understanding evolves, continued exploration of this molecule will likely uncover new avenues for therapeutic development.